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Compound of Interest

Compound Name: Triethyl orthopropionate

Cat. No.: B128798

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethyl orthopropionate (CAS No. 115-80-0), also known as 1,1,1-triethoxypropane, is a
versatile orthoester with significant applications in organic synthesis and the pharmaceutical
industry. Its utility as a reagent and intermediate necessitates a thorough understanding of its
physical characteristics. This guide provides a comprehensive overview of the key physical
properties of Triethyl orthopropionate, complete with methodologies for their determination,
to support its effective use in research and development.

Core Physical Properties

The fundamental physical properties of Triethyl orthopropionate are summarized in the tables
below. These values are critical for predicting its behavior in various experimental and industrial
settings, from reaction kinetics to formulation development.

General and Molar Properties
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Property Value Source(s)

CAS Number 115-80-0 [LI21031415106]7118]
Molecular Formula CoH2003 [L][2][4][6][7](8]
Molecular Weight 176.25 g/mol [L1121141061[7][8]
Appearance Colorless liquid [1112113][81[O1[10]
Odor Mild, fruity 8]

Thermal and Optical Properties

Property Value Conditions Source(s)
S][6][11][12][13][14

Boiling Point 155-160 °C at 760 mmHg {1];] L

158 °C [2][16]

Melting Point 284 °C [51[13][14][17]

145.9 °C [18]

Flash Point 60 °C (140 °F) closed cup [6][12][15][17]

52 °C (126 °F) closed cup [8]
S][6][11][13][14][15

Refractive Index 1.402 at 20°C BleI[L13](14](15]
[18]

1.4000-1.4040 at 20°C [9]

1.401-1.403 at 20°C [8]

Density and Solubility
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Property Value Conditions Source(s)

Density 0.876 g/mL at 25°C LHRIOIS]LAI]

[19]
0.886 g/cm?3 at 20°C [8]
0.89 g/mL at 20°C [2]
Water Solubility Hydrolyzes slowly [51I81[13][19]

Soluble in alcohol,
chloroform, ethyl [51[8]1[13][19]

acetate, and ether

Solubility in Organic
Solvents

Experimental Protocols for Property Determination

Accurate determination of physical properties is paramount for chemical characterization and
guality control. The following sections outline the standard methodologies for measuring the
key physical properties of liquid compounds like Triethyl orthopropionate.

Boiling Point Determination (Distillation Method - ASTM
D1078)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A standard method for its determination is distillation.

Apparatus:
« Distillation flask

Condenser

Adapter

Calibrated thermometer

Heating source (e.g., heating mantle)
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» Receiving graduate cylinder

Procedure:

A measured volume of the liquid is placed in the distillation flask.

e The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor.

e The liquid is heated at a controlled rate to ensure a steady distillation rate.

e The temperature at which the first drop of distillate falls from the condenser is recorded as
the initial boiling point.

e The temperature is monitored throughout the distillation process. The boiling range is the
temperature range from the initial boiling point to the point where the last of the liquid
evaporates.

Density Measurement (Digital Density Meter - ASTM
D4052)

Density is a fundamental physical property defined as mass per unit volume. Modern digital
density meters provide rapid and accurate measurements.[2]

Apparatus:

¢ Digital density meter with an oscillating U-tube

e Syringe or autosampler for sample injection

Procedure:

e The instrument is calibrated using certified reference standards (e.g., dry air and pure water).

+ A small sample of Triethyl orthopropionate is injected into the thermostatted oscillating U-
tube.
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e The instrument measures the change in the oscillation frequency of the U-tube caused by
the sample.

» This frequency change is directly related to the density of the sample, which is then
displayed by the instrument.

Refractive Index Measurement (Abbe Refractometer -
ASTM D1218)

The refractive index is a dimensionless number that describes how fast light travels through a
material. It is a characteristic property of a substance.[3]

Apparatus:

e Abbe refractometer

o Constant temperature water bath

» Light source (typically a sodium lamp)

Procedure:

The refractometer prisms are cleaned and calibrated using a standard of known refractive
index.

e The prisms are brought to a constant temperature, typically 20°C, using the water bath.
o Afew drops of Triethyl orthopropionate are placed on the surface of the measuring prism.
e The prisms are closed, and the light source is activated.

o The refractometer is adjusted until the dividing line between the light and dark fields is sharp
and centered in the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

Visualizations
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Logical Relationships of Physical Properties

Key Physical Properties of Triethyl Orthopropionate

Triethyl Orthopropionate

Molecuykdr Properties /

Molecular Formula Molecular Weight

(CoH2003) (176.25 g/mol)
Bylk Physical Properties
Boiling Point Density Refractive Index Solubili
(155-160 °C) (0.876 g/mL at 25°C) (1.402 at 20°C) v

Organic Solvents Water (hydrolyzes)

Click to download full resolution via product page

Caption: Interrelation of Triethyl Orthopropionate's physical properties.

Experimental Workflow for Boiling Point Determination
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Workflow for Boiling Point Determination (Distillation)

Assemble Distillation Apparatus
(Flask, Condenser, Thermometer)

'

Add Triethyl Orthopropionate
to Distillation Flask

'

Heat the Flask at a
Controlled Rate

'

Observe Vapor Rise and
Condensation

:

Record Temperature of
First Distillate Drop
(Initial Boiling Point)

:

Monitor and Record
Temperature Range

Click to download full resolution via product page

Caption: A generalized workflow for determining boiling point via distillation.
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Conclusion

The physical properties of Triethyl orthopropionate presented in this guide provide essential
data for its safe handling, application in synthesis, and use in formulation. The outlined
experimental protocols, based on established standards, offer a framework for the accurate
and reproducible determination of these properties, ensuring consistency and quality in
research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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